Cas no 147963-22-2 (CellTracker Blue CMAC)

• Product Name: CellTracker Blue CMAC
• CAS No: 147963-22-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD00467167
• CID: 137808
• PubChem ID: 2762598
• Update Time: 2025-05-20

CellTracker Blue CMAC Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-amino-4-(chloromethyl)-
• 7-AMINO-4-CHLOROMETHYLCOUMARIN
• 7-amino-4-(chloromethyl)chromen-2-one
• CellHunt Blue CMAC
• CellHunt Blue CMAC [7-Amino-4-chloromethylcoumarin]
• ViVidFluor Cell Blue CMAC
• 7-amino-4-chloromethyl-2H-chromen-2-one
• Blue CMAC
• CellTrackerBlue CMAC
• CELLTRACKER(TM) BLUE CMAC
• 7-amino-4-(chloromethyl)-2H-chromen-2-one
• CellTracker Blue CMAC
• SCHEMBL523848
• XFA96322
• 7-amino-4-chloromethyl coumarin
• CMAC cpd
• Celltrcker Blue CMAC
• 2H-1-Benzopyran-2-one, 7-amino-4-(chloromethyl)-
• AKOS015911264
• DTXSID90376327
• FT-0623144
• VIEYMVWPECAOCY-UHFFFAOYSA-N
• HY-D1462
• 147963-22-2
• CMAC
• AS-67970
• CS-0435789
• DTXCID50327355
• DB-017804

• MDL： MFCD00467167
• Inchi： 1S/C10H8ClNO2/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4H,5,12H2
• InChI Key： VIEYMVWPECAOCY-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.399
• Boiling Point: 410.3 ºC at 760 mmHg
• Flash Point: 201.9 ºC
• Refractive Index: 1.633
• PSA: 56.23000
• LogP: 2.69520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on CellTracker Blue CMAC

CellTracker Blue CMAC: A Comprehensive Overview

CellTracker Blue CMAC, also known by its CAS number 147963-22-2, is a widely used cell tracking dye in the field of cellular biology and fluorescence microscopy. This compound is particularly valued for its ability to label cells without significantly affecting their normal physiological functions, making it an essential tool in various research applications.

The chemical structure of CellTracker Blue CMAC is designed to allow selective uptake by cells, enabling researchers to monitor cell migration, proliferation, and differentiation over time. Recent studies have highlighted its utility in tracking immune cells during inflammatory responses, providing insights into the dynamics of cellular behavior in vivo.

CellTracker Blue CMAC operates through a mechanism that involves the conversion of the non-fluorescent dye into a fluorescent product within the cell. This process is facilitated by intracellular esterases, which cleave the ester groups of the dye, resulting in a highly fluorescent compound that remains retained within the cell. This property ensures long-term retention and visibility under fluorescence microscopy.

In terms of applications, CellTracker Blue CMAC has been employed in numerous cutting-edge research areas. For instance, it has been utilized in cancer research to track tumor cell metastasis, providing valuable data on the migratory pathways of cancer cells. Additionally, it has been instrumental in immunology studies, where it helps in identifying and tracking specific immune cell populations during immune responses.

A recent breakthrough involving CellTracker Blue CMAC includes its use in combination with advanced imaging techniques such as two-photon microscopy and live-cell imaging. These techniques have allowed researchers to observe cellular processes in real-time with unprecedented resolution, enhancing our understanding of cellular dynamics.

The advantages of using CellTracker Blue CMAC are manifold. Its high photostability ensures consistent fluorescence even under prolonged exposure to light, making it suitable for long-term imaging experiments. Furthermore, its low cytotoxicity ensures that labeled cells retain their normal functions, which is critical for accurate experimental results.

Despite its numerous benefits, there are some limitations associated with CellTracker Blue CMAC. For instance, its fluorescence intensity can be influenced by environmental factors such as pH and temperature, which may require careful optimization during experimental setup. Additionally, while it is effective for short-term tracking, long-term studies may require alternative labeling strategies due to potential dye degradation over time.

In conclusion, CellTracker Blue CMAC, with its CAS number 147963-22-2, remains a cornerstone in cellular tracking research due to its unique properties and versatility. As technological advancements continue to push the boundaries of microscopy and imaging techniques, the role of this dye is expected to expand further, contributing to groundbreaking discoveries in cellular biology.